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Compound of Interest

Compound Name: Sodium undecylenate

Cat. No.: B1592752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial activity of undecylenic acid and

its salts, with a focus on Minimum Inhibitory Concentration (MIC) data. Due to the limited

availability of specific MIC data for sodium undecylenate in the reviewed literature, this guide

presents data for undecylenic acid and its arginine salt (GS-1) as representative examples of

the compound's activity. The experimental protocols for standard antimicrobial susceptibility

testing methods are detailed to facilitate the cross-validation of in-house results.

Mechanism of Action: A Dual Approach
Undecylenic acid, the active component of sodium undecylenate, exerts its antifungal and

antibacterial effects through a multi-pronged attack on microbial cells. A primary mechanism

involves the disruption of the fungal cell membrane's integrity.[1] As an unsaturated fatty acid, it

integrates into the lipid bilayer, leading to increased permeability and the leakage of essential

intracellular components, ultimately causing cell death.[1]

Furthermore, undecylenic acid has been shown to interfere with critical metabolic processes. In

fungi, it can inhibit the biosynthesis of ergosterol, a vital component of the fungal cell

membrane that is essential for maintaining its structure and function.[1] This inhibition further

compromises the cell membrane, enhancing the compound's antifungal efficacy.[1] In the

context of Candida albicans, undecylenic acid has been observed to inhibit the morphological

transition from yeast to the more virulent hyphal form and to disrupt biofilm formation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1592752?utm_src=pdf-interest
https://www.benchchem.com/product/b1592752?utm_src=pdf-body
https://www.benchchem.com/product/b1592752?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key mechanisms of action of undecylenic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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